Cas no 838848-69-4 (Guanidine,N'-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-N''-(4-methoxyphenyl)-N-(2-methylpropyl)-)

• Product name: Guanidine,N'-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-N''-(4-methoxyphenyl)-N-(2-methylpropyl)-
• CAS No: 838848-69-4
• MF: C₂₀H₂₁N₅OS₂
• MW: 411.543640851974
• CID: 1817856

Guanidine,N'-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-N''-(4-methoxyphenyl)-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N'-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-N''-(4-methoxyphenyl)-N-(2-methylpropyl)-
• Guanidine, N'-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-N''-(4-methoxyphenyl)-N-(2-methylpropyl)-

• Inchi： 1S/C20H21N5OS2/c1-13(2)11-25(15-6-9-17-18(10-15)28-20(27)24-17)19(22-12-21)23-14-4-7-16(26-3)8-5-14/h4-10,13H,11H2,1-3H3,(H,22,23)(H,24,27)
• InChI Key： DFWZJJZBZCEWBU-UHFFFAOYSA-N
• SMILES： N(C1C=C2SC(=S)NC2=CC=1)(CC(C)C)C(=NC1=CC=C(OC)C=C1)NC#N

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 586.3±60.0 °C(Predicted)
• pka: 9.69±0.20(Predicted)